4-fluoro-N-(7-methyl[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide

• IUPAC Name: 4-fluoro-N-(7-methyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C16H10FN3OS2/c1-8-18-11-6-7-12-14(13(11)22-8)23-16(19-12)20-15(21)9-2-4-10(17)5-3-9/h2-7H,1H3,(H,19,20,21)
• InChI Key: OZIPOEITOYNKOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C3=C(C=C2)N=C(S3)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C16H10FN3OS2
• Molecular Weight: 343.4 g/mol
• CAS No.: 313262-10-1

Description

4-fluoro-N-(7-methyl[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C16H10FN3OS2 and its molecular weight is 343.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Properties

A significant area of application for compounds related to 4-fluoro-N-(7-methyl[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide is in the field of antitumor research. Studies have demonstrated the synthesis and evaluation of fluorinated benzothiazoles, highlighting their potent cytotoxicity in vitro against specific human breast cell lines, while showing minimal activity against nonmalignant cells and other cancer cell lines (Hutchinson et al., 2001). This selective cytotoxicity suggests the compound's potential as a targeted antitumor agent. Further research into amino acid prodrugs of benzothiazoles indicates improvements in solubility and bioavailability, offering promising preclinical antitumor efficacy and manageable toxicity profiles (Bradshaw et al., 2002).

Fluorescent Probes for Biological Applications

The chemical structure of benzothiazole derivatives also lends itself to applications in the development of fluorescent probes for sensing biological molecules or ions. A study on the application of benzothiazole analogs for sensing pH and metal cations demonstrates their potential as sensitive and selective fluorescent probes. These probes exhibit significant fluorescence enhancement under specific conditions, making them suitable for biological and chemical sensing applications (Tanaka et al., 2001).

Antimicrobial Activity

Additionally, the antimicrobial properties of fluorinated benzothiazole compounds have been explored, with some derivatives showing promising activity against a range of microbial strains. This suggests potential applications in the development of new antimicrobial agents to combat resistant bacterial and fungal infections (Sathe et al., 2011).